2-(4-METHOXYPHENYL)-5-METHYL-4-({[2-(2-METHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-1,3-OXAZOLE

• IUPAC Name: 2-(4-methoxyphenyl)-5-methyl-4-[[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylmethyl]-1,3-oxazole
• InChI: InChI=1S/C25H22N4O2S/c1-16-6-4-5-7-20(16)21-14-23-25(26-12-13-29(23)28-21)32-15-22-17(2)31-24(27-22)18-8-10-19(30-3)11-9-18/h4-14H,15H2,1-3H3
• InChI Key: SEJYARDIJMVNNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN3C=CN=C(C3=C2)SCC4=C(OC(=N4)C5=CC=C(C=C5)OC)C
• Molecular Formula: C25H22N4O2S
• Molecular Weight: 442.5 g/mol
• CAS No.: 1207030-61-2

Description

2-(4-Methoxyphenyl)-5-methyl-4-({[2-(2-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}methyl)-1,3-oxazole is a heterocyclic compound featuring a 1,3-oxazole core substituted with a 4-methoxyphenyl group at position 2 and a methyl group at position 3. The oxazole ring is further functionalized at position 4 via a sulfanylmethyl (-SCH2-) linker to a pyrazolo[1,5-a]pyrazine moiety, which itself is substituted with a 2-methylphenyl group at position 4.

The compound’s synthesis likely involves multi-step heterocyclic coupling reactions, such as thiol-alkylation to attach the pyrazolo[1,5-a]pyrazine group to the oxazole core. Structural characterization would employ techniques like single-crystal X-ray diffraction (using programs like SHELXL ), NMR, and mass spectrometry. The methoxy and methyl substituents enhance lipophilicity, while the sulfanyl linker and pyrazolopyrazine moiety may facilitate interactions with biological targets, such as enzymes or receptors.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-METHOXYPHENYL)-5-METHYL-4-({[2-(2-METHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-1,3-OXAZOLE involves multiple steps, starting from readily available starting materialsThe reaction conditions often involve the use of specific catalysts and solvents to ensure high yield and purity of the final product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to scale up the synthesis. This includes the use of continuous flow reactors, automated systems, and advanced purification techniques to ensure consistent quality and efficiency .

Chemical Reactions Analysis

Types of Reactions

2-(4-METHOXYPHENYL)-5-METHYL-4-({[2-(2-METHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-1,3-OXAZOLE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction can produce alcohols or amines .

Scientific Research Applications

2-(4-METHOXYPHENYL)-5-METHYL-4-({[2-(2-METHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-1,3-OXAZOLE has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-(4-METHOXYPHENYL)-5-METHYL-4-({[2-(2-METHYLPHENYL)PYRAZOLO[1,5-A]PYRAZIN-4-YL]SULFANYL}METHYL)-1,3-OXAZOLE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Core Heterocycle Differences

• Oxazole vs. Thiazole/Thiadiazole: The target compound’s oxazole core (O vs. Thiadiazoles (e.g., ) are known for broad antimicrobial activity due to sulfur’s polarizability , whereas oxazoles may exhibit better metabolic stability.
• Pyrazolopyrazine vs. Triazolopyrimidine : The pyrazolo[1,5-a]pyrazine moiety in the target compound introduces a fused bicyclic system, enhancing π-π stacking interactions compared to simpler triazolopyrimidines () .

Substituent Effects

• Methoxy vs. In contrast, fluorophenyl groups () enhance metabolic stability and electrostatic interactions .
• Sulfanylmethyl Linker : The -SCH2- group in the target compound may improve solubility and serve as a hydrogen-bond acceptor, similar to sulfanyl-containing oxadiazoles in and , which show antibacterial activity .

Biological Activity

The compound 2-(4-Methoxyphenyl)-5-methyl-4-({[2-(2-methylphenyl)pyrazo lo[1,5-a]pyrazin-4-yl]sulfanylmethyl}-1,3-oxazole is a complex organic molecule that has garnered attention for its potential biological activities. This article delves into the biological properties, mechanisms of action, and relevant case studies associated with this compound.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{C}_{24}\text{H}_{25}\text{N}_3\text{O}_2\text{S}$$

This structure includes various functional groups that contribute to its biological activity.

Biological Activity Overview

Recent studies have highlighted several biological activities associated with this compound, particularly in the fields of antimicrobial , anticancer , and antioxidant properties.

Antimicrobial Activity

Research has demonstrated that derivatives of oxazole compounds exhibit significant antimicrobial properties. For instance, compounds similar to the one have shown effectiveness against various bacterial strains such as Escherichia coli and Staphylococcus aureus . The minimum inhibitory concentration (MIC) values indicate strong potential for therapeutic applications.

Compound	Bacterial Strain	MIC (µg/mL)
2-(4-Methoxyphenyl)-5-methyl...	E. coli	32
2-(4-Methoxyphenyl)-5-methyl...	S. aureus	16

Anticancer Activity

The anticancer potential of this compound has been evaluated through various in vitro assays. A notable study involved screening a library of compounds on multicellular spheroids, leading to the identification of this compound as a promising candidate due to its ability to inhibit cancer cell proliferation.

Case Study: Multicellular Spheroid Assay

In a recent study, researchers treated spheroids derived from human cancer cell lines with varying concentrations of the compound. The results indicated a dose-dependent reduction in cell viability:

Concentration (µM)	Cell Viability (%)
0.1	90
1	70
10	30

The proposed mechanism of action for the biological activity of this compound involves interaction with specific cellular pathways. It is believed that the oxazole moiety plays a crucial role in binding to target proteins involved in cell signaling and growth regulation.

Molecular Docking Studies

Molecular docking simulations have been conducted to predict how this compound interacts with target proteins. These studies suggest that it may bind effectively to sites involved in tumor growth and microbial resistance.